Cas no 62435-40-9 (Benzoic acid, 3-cyano-4-(octyloxy)-)

Benzoic acid, 3-cyano-4-(octyloxy)- structure
62435-40-9 structure
Product Name:Benzoic acid, 3-cyano-4-(octyloxy)-
CAS No:62435-40-9
MF:C16H21NO3
MW:275.342844724655
CID:444908
PubChem ID:18996491
Update Time:2025-04-19

Benzoic acid, 3-cyano-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-cyano-4-(octyloxy)-
    • 3-cyano-4-octoxybenzoic acid
    • DTXSID10597219
    • 4-octyloxy-3-cyanobenzoic acid
    • MWHVVCKNGCNRTN-UHFFFAOYSA-N
    • SCHEMBL8943492
    • 62435-40-9
    • 3-CYANO-4-(OCTYLOXY)BENZOIC ACID
    • Inchi: 1S/C16H21NO3/c1-2-3-4-5-6-7-10-20-15-9-8-13(16(18)19)11-14(15)12-17/h8-9,11H,2-7,10H2,1H3,(H,18,19)
    • InChI Key: MWHVVCKNGCNRTN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1C#N)CCCCCCCC

Computed Properties

  • Exact Mass: 275.15223
  • Monoisotopic Mass: 275.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • PSA: 70.32
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